Cas no 116801-35-5 (Benzenamine, 4-(tetradecylthio)-)

• Product Name: Benzenamine, 4-(tetradecylthio)-
• CAS No: 116801-35-5
• MF: C₂₀H₃₅NS
• MW: 321.563604593277
• CID: 1206447
• Update Time: 2024-08-05

Benzenamine, 4-(tetradecylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(tetradecylthio)-

• Inchi： 1S/C20H35NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-22-20-16-14-19(21)15-17-20/h14-17H,2-13,18,21H2,1H3
• InChI Key： YXBXTFPWHJEGOF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 321.24925

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Melting Point: 45.1-47.2 °C(Solv: ethanol (64-17-5))
• Boiling Point: 453.6±18.0 °C(Predicted)
• PSA: 26.02
• pka: 4.46±0.10(Predicted)